Cas no 1493923-78-6 (2-(1-cyclohexylcyclopropyl)ethan-1-amine)

• Product Name: 2-(1-cyclohexylcyclopropyl)ethan-1-amine
• CAS No: 1493923-78-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5961187
• PubChem ID: 82413511
• Update Time: 2025-06-20

2-(1-cyclohexylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclohexylcyclopropyl)ethan-1-amine
• 1493923-78-6
• EN300-1834077

• Inchi： 1S/C11H21N/c12-9-8-11(6-7-11)10-4-2-1-3-5-10/h10H,1-9,12H2
• InChI Key： WJQUYQJNBHVZLR-UHFFFAOYSA-N
• SMILES： NCCC1(C2CCCCC2)CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(1-cyclohexylcyclopropyl)ethan-1-amine

Introduction to 2-(1-cyclohexylcyclopropyl)ethan-1-amine (CAS No. 1493923-78-6)

2-(1-cyclohexylcyclopropyl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1493923-78-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework comprising a cyclohexyl group attached to a cyclopropyl moiety via an ethyl chain, has garnered attention due to its potential pharmacological properties and its utility as a building block in the synthesis of more complex drug candidates.

The structural motif of 2-(1-cyclohexylcyclopropyl)ethan-1-amine combines the rigidity of the cyclopropyl ring with the flexibility of the cyclohexane ring, creating a scaffold that may exhibit favorable interactions with biological targets. The presence of an amine functional group further enhances its reactivity, making it a valuable intermediate in organic synthesis and drug development pipelines.

In recent years, there has been growing interest in the exploration of novel heterocyclic compounds and their derivatives for therapeutic applications. The structural features of 2-(1-cyclohexylcyclopropyl)ethan-1-amine align well with this trend, as both cyclohexyl and cyclopropyl groups are frequently found in bioactive molecules. These groups can contribute to the compound's solubility, metabolic stability, and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of 2-(1-cyclohexylcyclopropyl)ethan-1-amine is its potential as a scaffold for further derivatization. By modifying various functional groups or introducing additional heterocyclic rings, researchers can generate libraries of compounds with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery.

The synthesis of 2-(1-cyclohexylcyclopropyl)ethan-1-amine presents unique challenges due to the complexity of its structure. Traditional synthetic routes may involve multi-step processes requiring precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks more efficiently, thereby facilitating the production of this compound.

Recent studies have highlighted the importance of computational chemistry in the design and optimization of drug-like molecules. Molecular modeling techniques can be employed to predict the binding modes of 2-(1-cyclohexylcyclopropyl)ethan-1-amine to target proteins, providing insights into its potential biological activity. These computational approaches complement experimental efforts by allowing researchers to make informed decisions about which derivatives to synthesize next.

The pharmacological profile of 2-(1-cyclohexylcyclopropyl)ethan-1-amine remains under investigation, but preliminary data suggest that it may exhibit activity against various biological targets. For instance, its structural similarity to known bioactive compounds has led researchers to explore its potential as an antagonist or agonist for certain receptors or enzymes. Further experimental validation is required to fully elucidate its therapeutic relevance.

In conclusion, 2-(1-cyclohexylcyclopropyl)ethan-1-amine (CAS No. 1493923-78-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential as a scaffold for drug development, make it a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.